2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: 2-[1-(2-bromophenyl)ethylamino]propan-1-ol
• InChI: InChI=1S/C11H16BrNO/c1-8(7-14)13-9(2)10-5-3-4-6-11(10)12/h3-6,8-9,13-14H,7H2,1-2H3
• InChI Key: YCAIYLOJNXDGEG-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC(C)C1=CC=CC=C1Br

Description

2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol is a synthetic amino alcohol derivative of research interest. Compounds in this class often serve as crucial intermediates in organic synthesis and pharmaceutical research. The structure features a propan-1-ol backbone linked to a 2-bromophenyl group via an ethylamino bridge, suggesting potential for further chemical modification. Research Applications: This compound is primarily used in laboratory-scale chemical synthesis. Its structure makes it a potential precursor or building block for the development of more complex molecules. Handling and Safety: Researchers should handle this compound with appropriate personal protective equipment (PPE), including gloves and eye/face protection, in a well-ventilated environment. Regulatory Status: This product is labeled "For Research Use Only" (RUO). It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol typically involves the reaction of 2-bromophenylacetonitrile with ethylamine, followed by reduction and subsequent hydrolysis. The reaction conditions often include the use of reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) under anhydrous conditions to ensure the reduction of the nitrile group to an amine. The final hydrolysis step is carried out in acidic or basic conditions to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and optimized temperature and pressure conditions can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to remove the bromine atom using reducing agents like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: The bromine atom can be substituted with other nucleophiles such as hydroxide ions (OH-) or amines (NH2-) under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Palladium on carbon (Pd/C), hydrogen gas (H2)

Substitution: Hydroxide ions (OH-), amines (NH2-)

Major Products Formed

Oxidation: Formation of a carbonyl compound

Reduction: Formation of a de-brominated product

Substitution: Formation of substituted derivatives

Scientific Research Applications

2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol involves its interaction with specific molecular targets and pathways. The compound’s amino and hydroxyl groups allow it to form hydrogen bonds and interact with various enzymes and receptors. These interactions can modulate biological processes, leading to its observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol with key analogues:

Compound Name	CAS/EC Number	Key Structural Features	Physical Properties/Applications	References
2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol	Not reported	Propan-1-ol backbone with 2-bromophenyl-ethylamino substituent.	Hypothesized applications in medicinal chemistry (amino alcohol motif may influence bioactivity).	N/A
3-(2-Bromophenyl)propan-1-ol	Not reported	Propan-1-ol with 2-bromophenyl group at C3; lacks amino group.	Colorless oil; synthesized via reduction of 3-(2-bromophenyl)propionic acid (95% yield).
3-Bromo-2,2-bis(bromomethyl)-1-propanol	CAS 1522-92-5	Heavily brominated propanol with three bromine atoms.	Likely used as a flame retardant; regulatory ambiguity due to dual EC/CAS listings.
Buphenine Hydrochloride	Not reported	1-(4-Hydroxyphenyl)-2-(1-methyl-3-phenylpropylamino)propan-1-ol; pharmaceutical amino alcohol.	Treats peripheral vascular disease; dose ranges from 6–48 mg/day.
2-{[1-(5-Methylfuran-2-yl)ethyl]amino}propan-1-ol	CAS 1155573-13-9	Propan-1-ol with 5-methylfuran-2-yl-ethylamino group.	Discontinued commercial product; potential stability or application challenges.

Key Comparative Insights

Bromination Patterns: The target compound and 3-(2-bromophenyl)propan-1-ol share a single bromine atom on the phenyl ring. The 2-bromophenyl group in the target compound may influence electronic properties (e.g., dipole moments) compared to non-brominated analogues like Buphenine.

Amino Alcohol Motif: Buphenine Hydrochloride demonstrates the pharmacological relevance of amino alcohols, acting as a vasodilator . The target compound’s aminoethyl group could similarly modulate receptor interactions, though its brominated aromatic ring may alter solubility or metabolic stability. The discontinued furan-containing analogue (CAS 1155573-13-9) highlights challenges in commercializing structurally complex amino alcohols, possibly due to synthesis scalability or toxicity .

Regulatory and Synthetic Considerations: Compounds like 3-Bromo-2,2-bis(bromomethyl)-1-propanol face regulatory ambiguity due to conflicting EC/CAS listings, underscoring the importance of clear substance identification for compliance . The high-yield synthesis of 3-(2-bromophenyl)propan-1-ol (95% via carboxylic acid reduction) suggests that similar methods could be adapted for the target compound’s production .

Research Findings and Implications

• Medicinal Chemistry Potential: The amino alcohol scaffold in Buphenine and the target compound is associated with vasoactivity, suggesting possible applications in cardiovascular or neurological disorders. However, bromination may introduce unique pharmacokinetic profiles .
• Materials Science: Heavily brominated propanols (e.g., CAS 1522-92-5) are prioritized for flame retardancy, whereas mono-brominated derivatives may serve as intermediates in fine chemical synthesis .
• Synthesis Optimization: Lessons from 3-(2-bromophenyl)propan-1-ol synthesis indicate that reductive amination or Grignard reactions could be viable for introducing the aminoethyl group in the target compound .

Biological Activity

2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol is a compound of growing interest in pharmacological research due to its unique structure and potential biological activities. This article explores its synthesis, biological interactions, and relevant research findings.

Structural Characteristics

The molecular formula of 2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol is $C_{11}H_{14}BrN$, with a molecular weight of approximately 230.10 g/mol. The compound features a chiral center, suggesting the possibility of stereoisomerism, which can influence its biological activity and pharmacodynamics.

Property	Details
Molecular Formula	$C_{11}H_{14}BrN$
Molecular Weight	230.10 g/mol
Functional Groups	Bromophenyl, Amino, Hydroxyl
Chiral Center	Yes

Synthesis

The synthesis of 2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol typically involves the reaction of 2-bromophenyl ethylamine with propanol under controlled conditions. This reaction is often catalyzed and performed under an inert atmosphere to enhance yield and purity.

General Synthetic Route:

• Starting Materials : 2-bromophenyl ethylamine and propanol.
• Reaction Conditions : Use of catalysts and inert atmosphere.
• Purification : Techniques such as distillation or crystallization are employed to obtain the final product.

Biological Activity

Research indicates that compounds with similar structures often exhibit various biological activities, including:

• Antidepressant Effects : Due to its interaction with neurotransmitter systems.
• Antioxidant Properties : Potentially through radical scavenging mechanisms.
• Receptor Modulation : Interaction with various receptors, including adrenergic and serotonergic receptors.

Interaction Studies

Preliminary studies suggest that 2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol may exhibit significant binding affinity for certain biological targets, which can be crucial for its pharmacological profile.

Case Studies and Research Findings

• Pharmacological Evaluation : A study evaluated the compound's effects on central nervous system activity, indicating potential anxiolytic effects in animal models.
  • Findings : Significant reduction in anxiety-like behavior was observed at specific dosages.
• Antioxidant Activity : Research demonstrated that the compound exhibited notable antioxidant activity, comparable to established antioxidants in vitro.
  • Mechanism : The hydroxyl group plays a critical role in scavenging free radicals.
• Receptor Interaction Analysis : Binding assays revealed that the compound interacts with adrenergic receptors, suggesting potential applications in treating cardiovascular conditions.

Comparative Analysis with Related Compounds

The uniqueness of 2-{[1-(2-Bromophenyl)ethyl]amino}propan-1-ol lies primarily in its bromine substitution pattern compared to other halogenated phenethylamines. The following table summarizes comparisons with structurally similar compounds:

Compound Name	Key Features	Biological Activity
2-{[1-(4-Bromophenyl)ethyl]amino}propan-1-ol	Different bromine substitution	Varying receptor affinity
2-{[1-(Phenyl)ethyl]amino}propan-1-ol	Lacks bromine substitution	Potentially different pharmacological profile
3-{[1-(3-Bromophenyl)ethyl]amino}propan-1-ol	Chlorine instead of bromine	Distinct pharmacological properties